Cas no 110047-22-8 (4-[1-(4-hydroxyphenyl)-3-methylcyclohexyl]phenol)

• Product Name: 4-[1-(4-hydroxyphenyl)-3-methylcyclohexyl]phenol
• CAS No: 110047-22-8
• MF: C₁₉H₂₂O₂
• MW: 282.376785755157
• CID: 1190924
• PubChem ID: 4737577
• Update Time: 2025-04-20

4-[1-(4-hydroxyphenyl)-3-methylcyclohexyl]phenol Chemical and Physical Properties

Names and Identifiers

• 4-[1-(4-hydroxyphenyl)-3-methylcyclohexyl]phenol
• Oprea1_588474
• 1,1-bis-(4-hydroxy-phenyl)-3-methyl-cyclohexane
• ACMC-20mcuq
• SureCN935956
• AKOS001019178
• Phenol, 4,4'-(3-methylcyclohexylidene)bis-
• CTK0D5345
• AC1NHBO4
• T0509-6987
• Oprea1_588474; 1,1-bis-(4-hydroxy-phenyl)-3-methyl-cyclohexane; ACMC-20mcuq; SureCN935956; AKOS001019178; Phenol, 4,4'-(3-methylcyclohexylidene)bis-; CTK0D5345; AC1NHBO4; T0509-6987;
• GYLZMVYMSPSPDA-UHFFFAOYSA-N
• DTXSID50406154
• Z56845294
• SCHEMBL935956
• NCGC00338427-01
• AB01331161-02
• 110047-22-8
• 1,1 -bis-(4-hydroxyphenyl)-3-methylcyclohexane

• Inchi： 1S/C19H22O2/c1-14-3-2-12-19(13-14,15-4-8-17(20)9-5-15)16-6-10-18(21)11-7-16/h4-11,14,20-21H,2-3,12-13H2,1H3
• InChI Key： GYLZMVYMSPSPDA-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1(C2C=CC(=CC=2)O)CCCC(C)C1

Computed Properties

• Exact Mass: 282.161979940g/mol
• Monoisotopic Mass: 282.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 40.5Ų